Cas no 80690-66-0 (BenzenaMine, 4-chloro-3-ethynyl-)

• Product name: BenzenaMine, 4-chloro-3-ethynyl-
• CAS No: 80690-66-0
• MF: C₈H₆ClN
• MW: 151.592940807343
• MDL: MFCD30528087
• CID: 3030288
• PubChem ID: 86668947

BenzenaMine, 4-chloro-3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• BenzenaMine, 4-chloro-3-ethynyl-
• 4-Chloro-3-ethynylaniline
• DTXSID001302736
• BS-17662
• EN300-7550896
• CS-0186984
• 3-ethynyl-4-chloroaniline
• C76584
• MFCD30528087
• KYZMDTXDORSKMB-UHFFFAOYSA-N
• 4-Chloro-3-ethynylbenzenamine
• AKOS037649261
• DB-195541
• SCHEMBL11902651
• 80690-66-0

• MDL： MFCD30528087
• Inchi： 1S/C8H6ClN/c1-2-6-5-7(10)3-4-8(6)9/h1,3-5H,10H2
• InChI Key： KYZMDTXDORSKMB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(C#C)=C1

Computed Properties

• Exact Mass: 151.0188769g/mol
• Monoisotopic Mass: 151.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų